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Compound of Interest

Compound Name:
2-amino-N-methoxyacetamide

hydrochloride

Cat. No.: B12314993

Get Quote

An In-depth Examination of Commercially Available Glycine Amide Building Blocks and the

Broader Context of N-Methoxyamide Derivatives in Drug Discovery

For researchers, scientists, and drug development professionals, the precise selection of

chemical building blocks is a critical determinant of experimental success. This guide provides

a comprehensive technical overview of commercially available glycine amide hydrochlorides,

clarifies potential ambiguities in nomenclature, and explores the broader class of N-

methoxyamide derivatives. By synthesizing technical data with practical insights, this document

aims to empower researchers to make informed decisions in sourcing and utilizing these

versatile compounds.

Decoding the Nomenclature: Glycine N-
methoxyamide vs. Glycine-N-methylamide and
Glycine Amide
A search for "Glycine N-methoxyamide hydrochloride" does not yield a readily available

commercial compound under this specific name. It is likely that this name is either a novel,
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unpublished compound or a misnomer for structurally similar and commercially available

reagents. The most plausible interpretations, based on common chemical nomenclature and

supplier catalogs, are Glycine-N-methylamide hydrochloride and Glycine amide hydrochloride.

This guide will focus on these two compounds, providing detailed information on their sourcing,

properties, and applications.

Furthermore, the term "N-methoxyamide" refers to a broader functional group that has gained

significance in medicinal chemistry. A dedicated section will explore the synthesis and

application of aryl N-methoxyamide derivatives as a class of compounds, providing a valuable

contextual understanding for researchers in drug discovery.

Glycine-N-methylamide Hydrochloride: A Key
Intermediate
Glycine-N-methylamide hydrochloride (CAS 49755-94-4) is a versatile intermediate used in

various research and development applications, from pharmaceutical development to

biochemical research.[1]

Supplier and Pricing Information
The availability and pricing of Glycine-N-methylamide hydrochloride can vary between

suppliers and are dependent on the quantity and purity required. Researchers are advised to

request quotes from multiple suppliers to ensure competitive pricing.

Supplier
Catalog
Number
(Example)

Purity Quantity Price (USD)

Thermo Scientific

(Fisher Scientific)
AAH6536706 97% 5 g

Contact for

pricing

Chem-Impex - - -
Contact for

pricing

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current information.
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Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Glycine-N-methylamide

hydrochloride is essential for its proper handling, storage, and application in experimental

workflows.

Property Value Reference

CAS Number 49755-94-4 [1][2]

Molecular Formula C3H8N2O·HCl [1]

Molecular Weight 124.57 g/mol [2]

Appearance Almost white powder [1]

Melting Point 148 - 152 °C [1]

Solubility Soluble in water [1]

Storage Store at 0 - 8 °C [1]

Applications in Research and Development
Glycine-N-methylamide hydrochloride serves as a crucial building block in several areas of

scientific research:

Pharmaceutical Development: It is an important intermediate in the synthesis of various

pharmaceuticals, particularly those targeting neurological disorders.[1]

Peptide Synthesis: The compound is valuable in the production of peptides, which are

essential for developing therapeutics and diagnostic tools.[1]

Biochemical Research: It is utilized in studies related to amino acid metabolism and protein

synthesis.[1]

Analytical Chemistry: It can be used as a standard in chromatographic and spectrometric

techniques.[1]

Experimental Workflow: A Conceptual Overview
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The following diagram illustrates a generalized workflow for the utilization of Glycine-N-

methylamide hydrochloride in a synthetic chemistry setting.

Procurement & QC Synthetic Application Analysis & Characterization

Supplier Identification
& Quotation

Incoming Quality Control
(e.g., NMR, HPLC)

Receive & Verify Peptide Coupling or
Other Synthesis

Release to Synthesis Reaction Work-up
& Purification

Product Analysis
(e.g., LC-MS, NMR)

Submit for Analysis Characterization of
Final Compound

Click to download full resolution via product page

Caption: Generalized workflow from procurement to final product characterization.

Glycine Amide Hydrochloride: A Versatile Building
Block
Glycine amide hydrochloride (CAS 1668-10-6), the hydrochloride salt of glycine amide, is

another widely used building block in peptide synthesis and bioconjugation research.[3] Its high

solubility in aqueous solutions makes it particularly useful in various experimental protocols.[3]

Supplier and Pricing Information
Similar to its N-methylated counterpart, the price of Glycine amide hydrochloride is supplier and

quantity dependent.

Supplier
Catalog
Number
(Example)

Purity Quantity Price (USD)

BOC Sciences - - -
Contact for

pricing[3][4]

Peptides

International
AHG002 - 100 g From $80.00[5]
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Note: Prices are subject to change. Always consult the supplier's website for the most up-to-

date pricing.

Chemical and Physical Properties
Key physicochemical properties of Glycine amide hydrochloride are summarized below.

Property Value Reference

CAS Number 1668-10-6 [3]

Molecular Formula C2H6N2O·HCl [3]

Molecular Weight 110.50 g/mol [3]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 204 °C [3]

Storage Store at room temperature [3]

Synthesis of Glycine Amide Hydrochloride
A common method for the preparation of glycinamide hydrochloride involves the reaction of

aminoacetonitrile hydrochloride with isopropanol saturated with hydrogen chloride gas.[6]

Step-by-step methodology:

Combine aminoacetonitrile hydrochloride and isopropanol in a suitable reaction vessel.

Heat the mixture to 60-65°C.

Bubble hydrogen chloride gas through the solution until saturation is achieved

(approximately 1.5 hours).

Maintain the temperature and continue the reaction for an additional 4 hours.

Cool the reaction mixture to room temperature.
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Collect the resulting solid by suction filtration.

Recrystallize the crude product from methanol to obtain pure glycinamide hydrochloride.[6]

Aminoacetonitrile HCl
+ Isopropanol

Heat to 60-65°C
Introduce HCl gas

Step 1 & 2

Maintain temperature
for 4 hours

Step 3

Cool to
room temperature

Step 4

Suction Filtration

Step 5

Recrystallize
from Methanol

Step 6

Pure Glycinamide HCl

Final Product

Click to download full resolution via product page
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Caption: Synthesis of Glycinamide Hydrochloride from Aminoacetonitrile HCl.

Applications in Research and Development
Glycine amide hydrochloride is a valuable tool in several research areas:

Peptide Synthesis: It serves as a versatile building block for the synthesis of peptides.[3]

Bioconjugation Research: Its properties are advantageous in bioconjugation experiments.[3]

Drug Design and Development: It is used to modulate the properties of amino acid chains in

drug design.[3]

Protein Modification Studies: It aids in exploring peptide interactions and stability.[3]

The Broader Context: N-Methoxyamide Derivatives
in Drug Discovery
While a specific "Glycine N-methoxyamide hydrochloride" is not readily found, the N-

methoxyamide functional group is of significant interest in medicinal chemistry, particularly in

the development of GPR119 agonists for the treatment of diabetes.[7]

Synthesis of Aryl N-Methoxyamide Derivatives
The synthesis of aryl N-methoxyamide derivatives often involves the coupling of a carboxylic

acid with O-methylhydroxylamine hydrochloride. A general synthetic pathway is outlined below.

Aryl Carboxylic Acid

Coupling Reaction
(e.g., EDC, HOBt)

O-Methylhydroxylamine HCl

Aryl N-Methoxyamide
Derivative

Click to download full resolution via product page

Caption: General synthesis of aryl N-methoxyamide derivatives.
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Analytical Characterization: HPLC Methods
High-Performance Liquid Chromatography (HPLC) is a crucial technique for the analysis of

amino acids and their derivatives, ensuring purity and accurate quantification.[8] For polar

compounds like glycine derivatives, which may have limited retention in traditional reversed-

phase chromatography, HILIC (Hydrophilic Interaction Chromatography) or mixed-mode

chromatography can be employed.[9]

A general HPLC method for amino acid derivatives might involve:

Column: A mixed-mode column (e.g., combining reversed-phase and cation exchange

mechanisms).[9]

Mobile Phase: A gradient of acetonitrile and an aqueous buffer.

Detection: UV or mass spectrometry (MS).

Derivatization with reagents like 3-nitrophenylhydrazine (3-NPH) can also be used to enhance

detection sensitivity in LC-MS analysis of N-acyl glycines.[10]

Conclusion
While the specific compound "Glycine N-methoxyamide hydrochloride" does not appear to be a

standard commercial product, this guide has provided a comprehensive overview of the most

likely related and readily available compounds: Glycine-N-methylamide hydrochloride and

Glycine amide hydrochloride. By detailing their suppliers, properties, synthesis, and

applications, researchers are better equipped to select the appropriate building blocks for their

scientific endeavors. Furthermore, the exploration of the broader class of N-methoxyamide

derivatives offers valuable context for those engaged in drug discovery and medicinal

chemistry. As with any chemical reagent, it is imperative to obtain and consult the Safety Data

Sheet (SDS) from the supplier before handling and to perform appropriate quality control to

ensure the identity and purity of the material.

References
SIELC Technologies. HPLC Method for Analysis of Glycine and Glycine Methyl Ester

Hydrochloride. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://sielc.com/hplc-method-for-analysis-of-glycine-methyl-ester-hydrochloride
https://helixchrom.com/compounds/glycine/
https://helixchrom.com/compounds/glycine/
https://scholars.cityu.edu.hk/files/140681147/134928395.pdf
https://sielc.com/hplc-method-for-analysis-of-glycine-and-glycine-methyl-ester-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12314993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IndiaMART. Glycine Hydrochloride Powder - High-Quality at Best Price. [Link]

Peptides International. H-Gly-NH2 HCl, Glycine amide hydrochloride salt, CAS 1668-10-6.

[Link]

Concentrated Aloe Corporation. Glycine Manufacturer - Premium Quality. [Link]

PMC. Green Synthesis and Bioactivity of Aliphatic N-Substituted Glycine Derivatives. [Link]

Wego Chemical Group. Glycine | Supplier & Distributor | CAS 56-40-6. [Link]

HELIX Chromatography. HPLC Methods for analysis of Glycine. [Link]

PMC. Derivatization of N-Acyl Glycines by 3-Nitrophenylhydrazine for Targeted

Metabolomics Analysis and Their Application to the. [Link]

Google Patents. CN103265448A - Preparation method for glycinamide hydrochloride.

PMC. A Method for Rigorously Selective Capture and Simultaneous Fluorescent Labeling of

N‑Terminal Glycine Peptides. [Link]

NINGBO INNO PHARMCHEM CO.,LTD. The Crucial Role of Glycinamide Hydrochloride

(CAS 1668-10-6) in Modern Chemical Synthesis. [Link]

Google Patents. CN110003028A - A kind of preparation method of high-purity glycine ester
hydrochloride.

PubMed. Design, synthesis, and biological evaluation of aryl N-methoxyamide derivatives as

GPR119 agonists. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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